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Compound of Interest

Compound Name: Erucyl methane sulfonate

Cat. No.: B15548732

Get Quote

CAS Number: 102542-59-6

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available technical information on erucyl
methane sulfonate. Notably, there is a significant lack of published research on the specific

biological activity, mechanism of action, and experimental protocols for this long-chain alkyl

methanesulfonate. The information provided should be used as a foundational reference,

recognizing that the biological effects of this compound have not been extensively studied or

reported in peer-reviewed literature.

Introduction
Erucyl methane sulfonate (CAS 102542-59-6) is the ester of erucyl alcohol and

methanesulfonic acid. It belongs to the class of long-chain alkyl methanesulfonates. While

short-chain alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl

methanesulfonate (MMS), are well-documented as potent alkylating agents with established

mutagenic and carcinogenic properties, the biological profile of long-chain counterparts like

erucyl methane sulfonate is not well-defined in publicly accessible scientific literature.[1][2][3]

Long-chain alkyl sulfonates have been noted for their use in the analysis of water-soluble

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15548732#bc-rfq
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-technical-overview
https://lipids.alfa-chemistry.com/products/alkyl-methane-sulfonates-339.html
https://en.wikipedia.org/wiki/Methyl_methanesulfonate
https://www.ncbi.nlm.nih.gov/books/NBK498971/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


vitamins, suggesting a different range of applications compared to their short-chain, genotoxic

relatives.[1]

This guide provides a summary of the available physicochemical data, a general synthesis

protocol for alkyl methanesulfonates, and information on its constituent parts, erucyl alcohol

and methanesulfonic acid.

Physicochemical Properties
The fundamental physicochemical properties of erucyl methane sulfonate are summarized in

the table below. This data is compiled from various chemical supplier databases.

Property Value Reference

CAS Number 102542-59-6 [4]

Molecular Formula C23H46O3S [4]

Molecular Weight 402.68 g/mol [4]

Synonyms

Methanesulfonic acid, 13-

docosenyl ester; (Z/E) Erucyl

Methane Sulfonate; cis-13-

Docosenyl Methanesulfonate

Appearance

Not specified (likely a waxy

solid or viscous liquid at room

temperature)

Purity
Typically >95% as offered by

commercial suppliers

Storage Temperature -20°C

Synthesis of Alkyl Methanesulfonates: A General
Protocol
While a specific, detailed experimental protocol for the synthesis of erucyl methane sulfonate
is not available in the cited literature, a general method for the preparation of alkyl
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methanesulfonates can be derived from patent literature.[5] The reaction typically involves the

esterification of an alcohol with methanesulfonyl chloride in the presence of a tertiary amine

base.

Reaction Scheme:

R-OH + CH3SO2Cl --(Tertiary Amine)--> R-O-SO2CH3 + Tertiary Amine-HCl

Where R represents the alkyl group (in this case, the erucyl group).

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis of an alkyl

methanesulfonate.
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General Synthesis Workflow for Alkyl Methanesulfonates

Reaction Setup

Work-up and Purification

Dissolve Alcohol (e.g., Erucyl Alcohol)
and Methanesulfonyl Chloride
in an Aromatic Organic Solvent

Cool the Reaction Mixture
(e.g., 10-15°C)

1.

Add Tertiary Amine (e.g., Triethylamine)
Dropwise

2.

Allow Reaction to Proceed

3.

Wash the Crude Product Solution
with Aqueous Alkali Metal Carbonate Solution

4.

Separate the Organic and Aqueous Layers

5.

Dry the Organic Layer
(e.g., over anhydrous sodium sulfate)

6.

Remove Solvent under Reduced Pressure

7.

Purified Alkyl Methanesulfonate

8.

Click to download full resolution via product page

Caption: General workflow for the synthesis of alkyl methanesulfonates.
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Biological Context and Related Compounds
Erucyl Alcohol (cis-13-Docosen-1-ol)
Erucyl alcohol is the fatty alcohol precursor to erucyl methane sulfonate.[6] It is a long-chain,

monounsaturated primary alcohol.[7] Unlike its methanesulfonate ester, erucyl alcohol has

documented applications. It is used in the cosmetics industry as an emollient in skin care

products.[8] Additionally, it has applications as a flavoring agent and has been a subject of

biochemical research, particularly in the context of lipid metabolism.[8][9] Santa Cruz

Biotechnology notes its utility in proteomics research.[10]

Alkyl Methanesulfonates: A Divided Class
The biological activity of alkyl methanesulfonates is highly dependent on the length of the alkyl

chain.

Short-Chain Alkyl Methanesulfonates (e.g., MMS, EMS): These are well-established DNA

alkylating agents.[1] They can transfer their methyl or ethyl groups to nucleophilic sites on

DNA bases, leading to mutations and chromosomal damage.[2][3] This genotoxicity is the

basis for their carcinogenic properties.

Long-Chain Alkyl Methanesulfonates: There is a lack of specific biological data for long-chain

variants like erucyl methane sulfonate. Their increased lipophilicity and steric bulk likely

alter their interaction with biological macromolecules compared to their short-chain

counterparts. One noted application is in the separation of water-soluble basic analytes.[1]

Signaling Pathways and Mechanism of Action
There is no published scientific literature detailing any specific signaling pathways modulated

by erucyl methane sulfonate. Due to the absence of research on its biological effects, its

mechanism of action remains uncharacterized.

Conclusion
Erucyl methane sulfonate is a long-chain alkyl methanesulfonate for which detailed biological

data is not publicly available. While its physicochemical properties are known and a general

synthesis method can be inferred, its effects on biological systems, including any potential

interactions with signaling pathways or utility in drug development, remain uninvestigated in the
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scientific literature. Researchers interested in this compound should consider its properties in

the context of other long-chain lipids and differentiate its potential activities from the well-

understood genotoxicity of short-chain alkyl methanesulfonates. Any investigation into its

biological effects would represent a novel area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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